1-Benzoyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one

• Molecular Formula: C17H15NO2
• Molecular Weight: 265.31 g/mol
• IUPAC Name: 1-benzoyl-3,4-dihydro-2H-1-benzazepin-5-one
• InChI: InChI=1S/C17H15NO2/c19-16-11-6-12-18(15-10-5-4-9-14(15)16)17(20)13-7-2-1-3-8-13/h1-5,7-10H,6,11-12H2
• InChI Key: JIWAFPAMZFQRRK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=CC=CC=C2N(C1)C(=O)C3=CC=CC=C3

Description

1-Benzoyl-3,4-dihydro-1H-benzo[b]azepin-5(2H)-one is a useful research compound. Its molecular formula is C17H15NO2 and its molecular weight is 265.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2,3,4-Tetrahydro-benzo[b]azepin-5-one from Example E5.5 (480 mg, 2.98 mmol) was dissolved in a mixture of dichloromethane (30 ml) and triethylamine (1.3 ml). Benzoyl chloride (0.46 g, 3.28 mmol) was added and the reaction mixture was heated for at reflux for 2 h. The mixture was cooled and reduced in vacuo. The residue was dissolved in EtOAc and washed with 1M KHSO4 (aq), water and brine. The organic layer was dried, filtered and reduced in vacuo. The residue was purified by flash chromatography on silica gel (eluant; 50% EtOAc: 50% hexane) to yield the title compound (440 mg, 56%).